Cas no 684648-42-8 (1,3,2-DIOXABORINANE, 2-(3-ETHOXYPHENYL)-)

1,3,2-Dioxaborinane, 2-(3-ethoxyphenyl)-, is a cyclic boronic ester compound featuring a phenyl ring substituted with an ethoxy group at the meta position. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The dioxaborinane moiety enhances hydrolytic stability compared to acyclic boronic esters, improving handling and storage. The ethoxy group further modulates electronic properties, influencing reactivity in metal-catalyzed transformations. Its applications include pharmaceutical and agrochemical synthesis, where precise boron incorporation is required. The compound’s balanced stability and reactivity profile make it a practical choice for advanced synthetic methodologies.
1,3,2-DIOXABORINANE, 2-(3-ETHOXYPHENYL)- structure
684648-42-8 structure
Product Name:1,3,2-DIOXABORINANE, 2-(3-ETHOXYPHENYL)-
CAS No:684648-42-8
MF:C11H15BO3
MW:206.046003580093
CID:3183457
Update Time:2025-10-15

1,3,2-DIOXABORINANE, 2-(3-ETHOXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-DIOXABORINANE, 2-(3-ETHOXYPHENYL)-
    • 3-ethoxyphenylboronic acid-1,3-propanediol ester
    • 2-(3-Ethoxyphenyl)-1,3,2-dioxaborinane
    • Inchi: 1S/C11H15BO3/c1-2-13-11-6-3-5-10(9-11)12-14-7-4-8-15-12/h3,5-6,9H,2,4,7-8H2,1H3
    • InChI Key: TWOPYAZIUCEJST-UHFFFAOYSA-N
    • SMILES: O1CCCOB1C1=CC=CC(OCC)=C1

1,3,2-DIOXABORINANE, 2-(3-ETHOXYPHENYL)- Pricemore >>

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